Cas no 1190376-24-9 (2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 1190376-24-9
• MF: C₂₁H₂₃BO₃
• MW: 334.216526269913
• MDL: MFCD16294533
• CID: 1069177
• PubChem ID: 71306524
• Update Time: 2025-06-11

2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Methoxy-phenylethynyl)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• CS-0175589
• 2-[4-(4-Methoxyphenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-[2-(4-methoxyphenyl)ethynyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{4-[2-(4-methoxyphenyl)ethynyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1190376-24-9
• MFCD16294533
• AKOS016339750
• AS-2427
• 2-(4-((4-Methoxyphenyl)ethynyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• A925748
• 4-(4-Methoxyphenylethynyl)benzeneboronic acid pinacol ester
• 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• MDL： MFCD16294533
• Inchi： 1S/C21H23BO3/c1-20(2)21(3,4)25-22(24-20)18-12-8-16(9-13-18)6-7-17-10-14-19(23-5)15-11-17/h8-15H,1-5H3
• InChI Key： RRYKLXOOBFDYDY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C#CC3C=CC(=CC=3)OC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.1740248g/mol
• Monoisotopic Mass: 334.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane

Introduction to 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1190376-24-9)

2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1190376-24-9) is a versatile organic compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a member of the dioxaborolane family and is characterized by its unique structural features, including a boron-containing heterocyclic ring and an arylacetylene moiety. These structural elements endow the compound with a range of useful properties that make it an important intermediate in various chemical reactions and synthetic pathways.

The dioxaborolane framework is particularly noteworthy due to its stability and reactivity in cross-coupling reactions. The boron atom in this structure can readily participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and pharmaceuticals. The arylacetylene moiety, on the other hand, provides additional functional groups that can be further modified or coupled with other molecules to create complex structures.

Recent research has highlighted the potential of 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-cancer properties by targeting specific signaling pathways in cancer cells. The methoxy group on the phenyl ring enhances the lipophilicity and cell permeability of the molecule, making it more effective in crossing cell membranes and reaching its target sites.

In addition to its applications in medicinal chemistry, 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found use in materials science. The presence of the arylacetylene group makes it suitable for the synthesis of conjugated polymers and other advanced materials with unique electronic and optical properties. These materials have potential applications in organic electronics, photovoltaics, and sensing technologies.

The synthesis of 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that includes the formation of the boronic acid or ester intermediate followed by coupling with an appropriate arylacetylene derivative. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these synthetic routes.

One of the key challenges in working with dioxaborolanes is their sensitivity to air and moisture. Therefore, handling and storage of these compounds require careful attention to avoid degradation or side reactions. Despite these challenges, the benefits offered by 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane make it a valuable tool in both academic research and industrial applications.

In conclusion, 2-4-(4-Methoxy-phenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1190376-24-9) is a highly versatile compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an important intermediate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.